Cas no 79617-27-9 (L-allo-Threonine methyl ester hydrochloride)

L-allo-Threonine methyl ester hydrochloride structure

79617-27-9 structure

Product Name:L-allo-Threonine methyl ester hydrochloride

CAS No:79617-27-9

MF:C₅H₁₂ClNO₃

MW:169.606680870056

MDL:MFCD00237766

CID:562364

PubChem ID:56777184

Update Time:2024-10-27

L-allo-Threonine methyl ester hydrochloride Chemical and Physical Properties

Names and Identifiers

- (2S,3S)-Methyl 2-amino-3-hydroxybutanoate hydrochloride
- H-ALLO-THR-OME HCl
- H-allo-Thr-OMe.HCl
- H-allo-Thr-OMe·HCl
- L-allo-Threonine Methyl Ester Hydrochloride
- L-Allothreonine, methyl ester, hydrochloride (1:1)
- methyl (2S,3S)-2-amino-3-hydroxybutanoate,hydrochloride
- H-Allo-thr-OMe hydrochloride
- DTXSID20718519
- C76545
- A864829
- AKOS015904729
- 79617-27-9
- Methyl L-allothreoninate hydrochloride
- SCHEMBL3206066
- (2S,3S)-2-Amino-3-hydroxy-butyric acid methyl ester hydrochloride
- OZSJLLVVZFTDEY-MMALYQPHSA-N
- Allo-Threonine-OMe-HCl
- METHYL (2S,3S)-2-AMINO-3-HYDROXYBUTANOATE HYDROCHLORIDE
- Methyl L-allothreoninate--hydrogen chloride (1/1)
- MFCD00237766
- DS-16855
- CS-0147192
- EN300-6474713
- L-Allothreonine, methyl ester, hydrochloride (9CI)
- (2S,3S)-2-Amino-3-hydroxybutanoic acid methyl ester hydrochloride
- L-allo-Threonine methyl ester hydrochloride
- MDL： MFCD00237766
- Inchi： 1S/C5H11NO3.ClH/c1-3(7)4(6)5(8)9-2;/h3-4,7H,6H2,1-2H3;1H/t3-,4-;/m0./s1
- InChI Key： OZSJLLVVZFTDEY-MMALYQPHSA-N
- SMILES： [C@H](N)([C@@H](O)C)C(=O)OC.Cl

Computed Properties

Exact Mass: 169.05100
Monoisotopic Mass: 169.0505709g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 3
Complexity: 104
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 72.6Å²

Experimental Properties

Color/Form: 。
PSA: 72.55000
LogP: 0.36980
Solubility: 。

L-allo-Threonine methyl ester hydrochloride Security Information

Storage Condition：2-8°C

L-allo-Threonine methyl ester hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-MU575-5g	L-allo-Threonine methyl ester hydrochloride	79617-27-9	97%	5g	3323.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-MU575-250mg	L-allo-Threonine methyl ester hydrochloride	79617-27-9	97%	250mg	374CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-MU575-25g	L-allo-Threonine methyl ester hydrochloride	79617-27-9	97%	25g	13278CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-MU575-1g	L-allo-Threonine methyl ester hydrochloride	79617-27-9	97%	1g	988.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-MU575-50mg	L-allo-Threonine methyl ester hydrochloride	79617-27-9	97%	50mg	107.0CNY	2021-08-04
Fluorochem	209512-250mg	2S,3S)-Methyl 2-amino-3-hydroxybutanoatehydrochloride	79617-27-9	95%	250mg	￡33.00	2022-02-28
Fluorochem	209512-5g	2S,3S)-Methyl 2-amino-3-hydroxybutanoatehydrochloride	79617-27-9	95%	5g	￡337.00	2022-02-28
Fluorochem	209512-10g	2S,3S)-Methyl 2-amino-3-hydroxybutanoatehydrochloride	79617-27-9	95%	10g	￡623.00	2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-MU575-200mg	L-allo-Threonine methyl ester hydrochloride	79617-27-9	97%	200mg	247.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-MU575-20g	L-allo-Threonine methyl ester hydrochloride	79617-27-9	97%	20g	9973.0CNY	2021-08-04

L-allo-Threonine methyl ester hydrochloride Production Method

Production Method 1

144-98-9

79617-27-9

Reaction Conditions

1.1 Reagents: Thionyl chloride Solvents: Methanol ; 20 °C; 0 °C

Reference

A Novel N-Substituted Valine Derivative with Unique Peroxisome Proliferator-Activated Receptor γ Binding Properties and Biological Activities

Peiretti, Franck ; Montanari, Roberta; Capelli, Davide; Bonardo, Bernadette; Colson, Cecilia; et al, Journal of Medicinal Chemistry, 2020, 63(21), 13124-13139

Production Method 2

28954-12-3

79617-27-9

Reaction Conditions

1.1 Reagents: Thionyl chloride ; 0 °C
1.2 0 °C; 3 h, 40 °C

Reference

Synthetic Access to 3-Substituted Pyroglutamic Acids from Tetramate Derivatives of Serine, Threonine, allo-Threonine, and Cysteine

Bagum, Halima; Christensen, Kirsten E.; Genov, Miroslav; Pretsch, Alexander; Pretsch, Dagmar; et al, Journal of Organic Chemistry, 2019, 84(16), 10257-10279

Production Method 3

28954-12-3

79617-27-9

Reaction Conditions

1.1 Reagents: Acetyl chloride ; 0 °C → reflux

Reference

Alleviation of asthma-related symptoms by a derivative of L-allo threonine

Heo, Jin-Chul; Lee, Sang-Han, International Journal of Molecular Medicine, 2013, 31(4), 881-887

Production Method 4

28954-12-3

79617-27-9

Reaction Conditions

1.1 Reagents: Acetyl chloride ; 15 min, 0 °C
1.2 12 h, 50 °C

Reference

Synthesis of β-silyl-α-amino acid derivatives by Cu-catalyzed regio- and enantioselective silylamination of α,β-unsaturated esters

Kobayashi, Toshimichi; Nishino, Soshi; Miura, Masahiro ; Hirano, Koji, Organic Letters, 2022, 24(6), 1418-1422

Production Method 5

28954-12-3

79617-27-9

Reaction Conditions

1.1 Reagents: Thionyl chloride

Reference

Serine and Threonine β-Lactones: A New Class of Hepatitis A Virus 3C Cysteine Proteinase Inhibitors

Lall, Manjinder S.; Ramtohul, Yeeman K.; James, Michael N. G.; Vederas, John C., Journal of Organic Chemistry, 2002, 67(5), 1536-1547

Production Method 6

82659-84-5

79617-27-9

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Water ; rt → reflux; 5 h, reflux; reflux → 0 °C
1.2 Reagents: Thionyl chloride Solvents: Methanol ; 0 °C; 1 h, 0 °C → reflux; reflux; reflux; rt
1.3 Reagents: Hydrochloric acid Solvents: Methanol ; rt → reflux; 1 h, reflux; reflux → rt

Reference

Syntheses, structures and antibiotic activities of LpxC inhibitors based on the diacetylene scaffold

Liang, Xiaofei; Lee, Chul-Jin; Chen, Xin; Chung, Hak Suk; Zeng, Daina; et al, Bioorganic & Medicinal Chemistry, 2011, 19(2), 852-860

Production Method 7

28954-12-3

79617-27-9

Reaction Conditions

1.1 Reagents: Thionyl chloride ; 0 °C; 0 °C → 40 °C; 3 h, 40 °C

Reference

Synthetic access to 3,4-disubstituted pyroglutamates from tetramate derivatives from serine, allo-threonine and cysteine

Bagum, Halima; Christensen, Kirsten E.; Genov, Miroslav; Pretsch, Alexander; Pretsch, Dagmar; et al, Tetrahedron, 2019, 75(40),

Production Method 8

2055961-48-1

79617-27-9

Reaction Conditions

1.1 Reagents: Thionyl chloride Solvents: Methanol ; 0 °C; 30 min, 0 °C
1.2 0 °C; 0 °C → 80 °C; 2 h, 80 °C

Reference

Synthesis of sialic acid derivatives based on chiral substrate-controlled stereoselective aldol reactions using pyruvic acid oxabicyclo[2.2.2]octyl orthoester

Norimura, Yusuke; Yamamoto, Daisuke; Makino, Kazuishi, Organic & Biomolecular Chemistry, 2017, 15(3), 640-648

Production Method 9

28954-12-3

79617-27-9

Reaction Conditions

1.1 Reagents: Acetyl chloride Solvents: Methanol ; 0 °C; 0 °C → reflux; 1 h, reflux

Reference

A derivative of L-allo threonine alleviates 2,4-dinitrofluorobenzene-induced atopic dermatitis indications

Heo, Jin-Chul; Son, Hyeong-U.; Kim, Solomon L.; Lee, Sang-Han, Bioscience, 2012, 76(11), 2021-2025

Production Method 10

28954-12-3

79617-27-9

Reaction Conditions

1.1 Reagents: Thionyl chloride Solvents: Methanol

Reference

The synthesis of novel chiral ferrocenyl aziridino alcohol ligands with two stereogenic carbons and structural characteristics

Wang, Qian; Hou, Xuehui; Wang, Mincan, Advanced Materials Research (Durnten-Zurich, 2012, 518, 518-523

L-allo-Threonine methyl ester hydrochloride Raw materials

L-allo-Threonine methyl ester hydrochloride Preparation Products

L-allo-Threonine methyl ester hydrochloride (79617-27-9)

L-allo-Threonine methyl ester hydrochloride Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:79617-27-9)L-allo-Threonine methyl ester hydrochloride

Order Number:A864829

Stock Status:in Stock

Quantity:10g/25g/100g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 08:48

Price ($):177.0/443.0/1770.0

Email:sales@amadischem.com

Product Official Link

L-allo-Threonine methyl ester hydrochloride Related Literature

1. Excitation energies from ground-state density-functionals by means of generator coordinates

A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
2. Empowering microfluidics by micro-3D printing and solution-based mineral coating†

Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
3. Estimates of hydride ion stability in condensed systems: energy of formation and solvation in aqueous and polar-organic solvents

Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
4. Ester-mediated peptide formation promoted by deep eutectic solvents: a facile pathway to proto-peptides†

Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
5. Exceptionally high temperature spin crossover in amide-functionalised 2,6-bis(pyrazol-1-yl)pyridine iron(ii) complex revealed by variable temperature Raman spectroscopy and single crystal X-ray diffraction†

Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

79617-27-9 (L-allo-Threonine methyl ester hydrochloride) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:79617-27-9)L-allo-Threonine methyl ester hydrochloride

Purity:99%/99%/99%

Quantity:10g/25g/100g

Price ($):177.0/443.0/1770.0